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Compound of Interest

Compound Name: 2-Formylfuran-5-sulfonate
CAS No.: 64373-51-9
Cat. No.: B1226279
Get Quote
. J

Part 1: Executive Safety Assessment

2-Formylfuran-5-sulfonate (also known as 5-formyl-2-furansulfonic acid) presents a unique
dual-hazard profile due to its bifunctional nature: it contains a reactive aldehyde moiety and a
strongly acidic sulfonate group.[1] Unlike simple furan, the sulfonate group increases water
solubility and acidity, while the aldehyde group retains susceptibility to oxidation and
polymerization.

Immediate Action Required:

e Do NOT dispose of down the drain.[2][3] Although water-soluble, sulfonated aromatics are
persistent and can disrupt aquatic ecosystems.[1]

e Do NOT mix with strong oxidizers (peroxides, nitrates) or strong bases.

e Primary Disposal Path: High-temperature incineration with flue gas scrubbing (to capture
SOx emissions).[1]

Chemical Hazard Profile (GHS Classification)
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Parameter Classification H-Code Critical Note
Signal Word WARNING
. o Strongly acidic in free

Skin Irritation Category 2 H315 )
acid form (pH < 2).[1]
Risk of corneal

Eye Irritation Category 2A H319 damage if not
neutralized.[1]
Respiratory irritation

STOT-SE Category 3 H335 ]
from dust/mist.[1][4][5]
Aldehyde: Air-
sensitive (oxidizes to
carboxylic acid).[1]

Reactivity - - Furan Ring: Potential

(low) peroxide former
upon prolonged

storage.[1]

Part 2: Pre-Disposal Stabilization Protocol

Scientific Rationale: Before transferring waste to central accumulation areas, the chemical
reactivity must be quenched to prevent "bottle bombs" or unexpected exotherms.

A. Identification of State

Determine if you possess the Free Acid (CAS: 64373-51-9) or the Sodium Salt (CAS: 31795-
44-5).[1]

e Free Acid: Hygroscopic solid or viscous oil.[1] pH of 10% solution will be < 2.0.[1]

o Salt: White to pale yellow powder.[1] pH of 10% solution will be near neutral (6.0-8.0).

B. Bench-Top Neutralization (For Free Acid Solutions)

If you have the free acid in solution, you must neutralize it to pH 6—8 before adding it to a waste
container to prevent corrosion of the drum or reaction with other wastes.
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Protocol:
o Chill: Place the collection vessel in an ice bath. Sulfonic acid neutralization is exothermic.[1]
o Dilute: Ensure the waste is diluted at least 1:10 with water.[1]

 Titrate: Slowly add 1M Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate
(NaHCO:3).

o Note: Bicarbonate is safer (self-limiting pH) but will generate COz gas (foaming).[1] Allow
gas to evolve completely before capping.[1]

» Verify: Check pH with a strip.[1] Target range: pH 6-9.[1]

Part 3: Waste Stream Segregation Decision Tree

Visualizing the logic flow to ensure compliance with RCRA and local EHS regulations.
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Start: 2-Formylfuran-5-sulfonate Waste
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Figure 1: Decision matrix for segregating 2-Formylfuran-5-sulfonate waste streams based on
physical state and solvent composition.
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Part 4: Detailed Disposal Specifications
Container Selection & Labeling[1][3][5][6]

o Material: High-Density Polyethylene (HDPE) is preferred.[1] Glass is acceptable but poses a
breakage risk.[1][6] Avoid metal containers for the free acid form due to rapid corrosion.

e Labeling:

o Chemical Name: Write out fully: "2-Formylfuran-5-sulfonate” (Do not use abbreviations
like "FFS").

o Constituents: List the solvent percentages (e.g., "Water 90%, 2-Formylfuran-5-sulfonate
10%").

o Hazard Checkboxes: Mark "Irritant” and "Acid" (if not neutralized).[1]

Segregation Incompatibilities

Store the waste container AWAY from the following streams to prevent dangerous evolution of

heat or gas:

o Oxidizers: Nitric acid, Peroxides, Permanganates. (Risk: Aldehyde oxidation is exothermic).

[1]

e Strong Bases: Sodium Hydroxide, Ammonia.[1] (Risk: Aldol condensation/polymerization of

the aldehyde group).

Final Destruction Method (For EHS/Contractors)

While lab personnel handle packaging, the ultimate destruction method must be Incineration
with Scrubber.

e Why? The sulfonate group (

) will decompose into Sulfur Dioxide (
) and Sulfur Trioxide (

) upon combustion.[1]
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Requirement: The incineration facility must be equipped with an alkaline scrubber to
neutralize these acidic gases before stack release.

Part 5: Emergency Response (Spills)

Scenario: A 500mL bottle of 2-Formylfuran-5-sulfonic acid solution shatters on the floor.

Evacuate & Ventilate: The aldehyde vapor may cause respiratory distress.[1][5] Clear the
immediate area.[4][5]

PPE: Wear nitrile gloves (double layer recommended), safety goggles, and a lab coat.

Contain: Use a spill pillow or vermiculite to dike the spill.[1]

Neutralize: Liberally apply Sodium Carbonate (Soda Ash) or Sodium Bicarbonate to the spill.

[1]

o Observation: Wait for the bubbling (CO:z evolution) to cease. This indicates the acid is
neutralized.

Collect: Scoop the resulting slurry into a wide-mouth hazardous waste jar. Label as "Debris
from Acid Spill: 2-Formylfuran-5-sulfonate."[1]

Clean: Wash the surface with soap and water; test surface pH to ensure no residue remains.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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